![molecular formula C15H16N4O B2952046 N-[1-(5-Methyl-2-phenyltriazol-4-yl)ethyl]but-2-ynamide CAS No. 2411294-76-1](/img/structure/B2952046.png)
N-[1-(5-Methyl-2-phenyltriazol-4-yl)ethyl]but-2-ynamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(5-Methyl-2-phenyltriazol-4-yl)ethyl]but-2-ynamide, also known as MPTP, is a chemical compound that has been widely studied for its potential use in scientific research. MPTP is a derivative of the triazole compound, which is known for its diverse range of biological activities.
Mechanism of Action
N-[1-(5-Methyl-2-phenyltriazol-4-yl)ethyl]but-2-ynamide exerts its biological effects through the inhibition of various enzymes and pathways. N-[1-(5-Methyl-2-phenyltriazol-4-yl)ethyl]but-2-ynamide has been shown to inhibit the activity of the enzyme dihydrofolate reductase, which is involved in the synthesis of DNA. Additionally, N-[1-(5-Methyl-2-phenyltriazol-4-yl)ethyl]but-2-ynamide has been shown to inhibit the activity of the enzyme thymidylate synthase, which is involved in the synthesis of thymidine. By inhibiting these enzymes, N-[1-(5-Methyl-2-phenyltriazol-4-yl)ethyl]but-2-ynamide can disrupt the growth and replication of cancer cells and viruses.
Biochemical and Physiological Effects:
N-[1-(5-Methyl-2-phenyltriazol-4-yl)ethyl]but-2-ynamide has been shown to have a variety of biochemical and physiological effects. N-[1-(5-Methyl-2-phenyltriazol-4-yl)ethyl]but-2-ynamide has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, N-[1-(5-Methyl-2-phenyltriazol-4-yl)ethyl]but-2-ynamide has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest. N-[1-(5-Methyl-2-phenyltriazol-4-yl)ethyl]but-2-ynamide has also been shown to inhibit the replication of the hepatitis C virus by disrupting the viral RNA synthesis.
Advantages and Limitations for Lab Experiments
One advantage of using N-[1-(5-Methyl-2-phenyltriazol-4-yl)ethyl]but-2-ynamide in lab experiments is its ability to inhibit the growth of cancer cells and viruses. Additionally, N-[1-(5-Methyl-2-phenyltriazol-4-yl)ethyl]but-2-ynamide can be easily synthesized using a variety of methods. One limitation of using N-[1-(5-Methyl-2-phenyltriazol-4-yl)ethyl]but-2-ynamide in lab experiments is its potential toxicity, as it has been shown to be toxic to normal cells at high concentrations.
Future Directions
There are several future directions for the study of N-[1-(5-Methyl-2-phenyltriazol-4-yl)ethyl]but-2-ynamide. One future direction is the development of N-[1-(5-Methyl-2-phenyltriazol-4-yl)ethyl]but-2-ynamide derivatives with increased potency and selectivity for cancer cells and viruses. Additionally, the potential use of N-[1-(5-Methyl-2-phenyltriazol-4-yl)ethyl]but-2-ynamide in combination with other anticancer or antiviral agents should be explored. Finally, the potential use of N-[1-(5-Methyl-2-phenyltriazol-4-yl)ethyl]but-2-ynamide as a diagnostic tool for cancer or viral infections should be investigated.
In conclusion, N-[1-(5-Methyl-2-phenyltriazol-4-yl)ethyl]but-2-ynamide is a chemical compound that has been widely studied for its potential use in scientific research. N-[1-(5-Methyl-2-phenyltriazol-4-yl)ethyl]but-2-ynamide has been shown to have a variety of biological activities, including the inhibition of cancer cell growth and viral replication. While there are advantages and limitations to using N-[1-(5-Methyl-2-phenyltriazol-4-yl)ethyl]but-2-ynamide in lab experiments, there are several future directions for the study of this compound.
Synthesis Methods
N-[1-(5-Methyl-2-phenyltriazol-4-yl)ethyl]but-2-ynamide can be synthesized using a variety of methods, including the reaction of 5-methyl-2-phenyl-4H-1,2,4-triazole-3-thiol with 1-bromo-2-butyn-1-one. This reaction produces N-[1-(5-Methyl-2-phenyltriazol-4-yl)ethyl]but-2-ynamide as a yellow solid, which can be purified using column chromatography. The purity of N-[1-(5-Methyl-2-phenyltriazol-4-yl)ethyl]but-2-ynamide can be determined using various analytical techniques, including thin-layer chromatography and nuclear magnetic resonance spectroscopy.
Scientific Research Applications
N-[1-(5-Methyl-2-phenyltriazol-4-yl)ethyl]but-2-ynamide has been widely used in scientific research due to its potential applications in the field of medicinal chemistry. N-[1-(5-Methyl-2-phenyltriazol-4-yl)ethyl]but-2-ynamide has been studied for its potential use as an anticancer agent, as it has been shown to inhibit the growth of various cancer cell lines. Additionally, N-[1-(5-Methyl-2-phenyltriazol-4-yl)ethyl]but-2-ynamide has been studied for its potential use as an antiviral agent, as it has been shown to inhibit the replication of the hepatitis C virus.
properties
IUPAC Name |
N-[1-(5-methyl-2-phenyltriazol-4-yl)ethyl]but-2-ynamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4O/c1-4-8-14(20)16-11(2)15-12(3)17-19(18-15)13-9-6-5-7-10-13/h5-7,9-11H,1-3H3,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKMXMODSUAGRNW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CC(=O)NC(C)C1=NN(N=C1C)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(5-Methyl-2-phenyltriazol-4-yl)ethyl]but-2-ynamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.